Cas no 70942-24-4 (3-(Trihydroxysilyl)propanesulfonic acid)

• Product Name: 3-(Trihydroxysilyl)propanesulfonic acid
• CAS No: 70942-24-4
• MF: C₃H₁₀O₆SSi
• MW: 202.25840139389
• MDL: MFCD03411266
• CID: 59162
• PubChem ID: 116941
• Update Time: 2025-11-07

3-(Trihydroxysilyl)propanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trihydroxysilyl)propanesulfonic acid
• 3-trihydroxysilylpropane-1-sulfonic acid
• 1-Propanesulfonic acid,3-(trihydroxysilyl)
• 3-(trihydroxysilyl)propane-1-sulfonic acid
• 3-(Trihydroxysilyl) propane-1-sulfonic acid 35 % in water
• SCHEMBL216512
• NS00126522
• MFCD03411266
• 3-(Trihydroxysilylpropyl)-1-propanesulphonic acid
• 1-Propanesulfonic acid, 3-(trihydroxysilyl)-
• BCP25562
• DTXSID7072200
• 3-(Trihydroxysilyl)Propane-1-Sulfonic Acid, 35% In Water
• 3-(Trihydroxysilyl)Propane-1-Sulfonic Acid, 50% In Water
• S17910
• 70942-24-4
• 3-(Trihydroxysilyl)-1-propanesulfonic acid, 30-35% in water
• 3-(TRIHYDROXYSILYL)PROPANE-1-SULFONICACID
• 3-(Trihydroxysilyl) propane-1-sulfonic acid (30-35 % wt% in water)
• 3-(TRIHYDROXYSILYL)-1-PROPANESULFONIC ACID
• WYTQXLFLAMZNNZ-UHFFFAOYSA-N

• MDL： MFCD03411266
• Inchi： 1S/C3H10O6SSi/c4-10(5,6)2-1-3-11(7,8)9/h7-9H,1-3H2,(H,4,5,6)
• InChI Key： WYTQXLFLAMZNNZ-UHFFFAOYSA-N
• SMILES： S(CCC[Si](O)(O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 201.99700
• Monoisotopic Mass: 201.99673574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 100°C
• PSA: 123.44000
• LogP: -0.73910

3-(Trihydroxysilyl)propanesulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• TSCA：Yes
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 3-(Trihydroxysilyl)propanesulfonic acid

Recent Advances in the Application of 3-(Trihydroxysilyl)propanesulfonic acid (CAS 70942-24-4) in Chemical Biology and Pharmaceutical Research

3-(Trihydroxysilyl)propanesulfonic acid (CAS 70942-24-4) has emerged as a versatile compound with significant applications in surface modification, biomaterial engineering, and drug delivery systems. Recent studies have highlighted its unique properties as a zwitterionic silane coupling agent, combining the stability of siloxane bonds with the hydrophilicity of sulfonate groups. This dual functionality enables effective surface passivation and antifouling properties, making it particularly valuable for medical device coatings and biosensor interfaces.

A 2023 study published in ACS Applied Materials & Interfaces demonstrated the compound's exceptional performance in creating ultra-low fouling surfaces when grafted onto silicon substrates. The research team achieved protein adsorption reduction of >95% compared to untreated surfaces, with the modified surfaces maintaining stability under physiological conditions for over 30 days. The zwitterionic nature of 3-(trihydroxysilyl)propanesulfonic acid was identified as the key factor preventing nonspecific protein adsorption while maintaining biocompatibility.

In pharmaceutical formulation development, researchers have leveraged the compound's ability to form stable self-assembled monolayers (SAMs) on various oxide surfaces. A recent patent application (WO2023187567) describes its use in modifying drug carrier nanoparticles to enhance circulation time and reduce immunogenicity. The sulfonic acid groups provide hydration layers that effectively shield the nanoparticles from opsonization, while the silanol groups enable covalent attachment to silica-based carriers.

Advanced characterization techniques including X-ray photoelectron spectroscopy (XPS) and quartz crystal microbalance with dissipation monitoring (QCM-D) have provided new insights into the molecular orientation and packing density of 3-(trihydroxysilyl)propanesulfonic acid on different substrates. A 2024 study in Langmuir reported optimal surface coverage at pH 5-6, where the molecule exists in its zwitterionic form, facilitating both siloxane network formation and electrostatic stabilization.

The compound has shown particular promise in point-of-care diagnostic devices, where its ability to create stable, protein-resistant interfaces has improved assay sensitivity and reproducibility. Recent clinical validation studies demonstrated a 40% reduction in false-positive rates for lateral flow immunoassays when using 3-(trihydroxysilyl)propanesulfonic acid-modified nitrocellulose membranes compared to traditional blocking agents.

Emerging applications in tissue engineering have explored the compound's potential for creating biomimetic surfaces that modulate cell adhesion. Research published in Biomaterials Science (2023) demonstrated selective endothelial cell attachment on patterned surfaces, suggesting potential for vascular graft applications. The sulfonate groups were found to mimic the electrostatic properties of heparan sulfate proteoglycans in the extracellular matrix.

Ongoing challenges include optimizing deposition protocols for industrial-scale applications and further understanding long-term stability under various biological conditions. Recent advances in vapor-phase deposition techniques show promise for addressing these challenges, with one study reporting uniform coatings on complex geometries with thickness control at the nanometer scale.

Future research directions identified in recent reviews include exploring the compound's potential in combination with other functional silanes for multifunctional surfaces, as well as investigating its behavior in 3D-printed biomedical devices. The unique properties of 3-(trihydroxysilyl)propanesulfonic acid continue to make it a compound of significant interest across multiple domains of chemical biology and pharmaceutical technology.